Cas no 63769-98-2 (Boc-Ala-Ala-Pro-OH)

• Product Name: Boc-Ala-Ala-Pro-OH
• CAS No: 63769-98-2
• MF: C₁₆H₂₇N₃O₆
• MW: 357.402084589005
• MDL: MFCD00237529
• CID: 500156
• PubChem ID: 11902955
• Update Time: 2025-04-19

Boc-Ala-Ala-Pro-OH Chemical and Physical Properties

Names and Identifiers

• L-Proline,N-[(1,1-dimethylethoxy)carbonyl]-L-alanyl-L-alanyl-
• BOC-ALA-ALA-PRO-OH
• 63769-98-2
• t-butyloxycarbonylalanylalanylproline
• Boc-L-alanyl-L-alanyl-L-proline
• (S)-1-((S)-2-((S)-2-(tert-butoxycarbonylamino)propanamido)propanoyl)pyrrolidine-2-carboxylic acid
• PSEXQIHRIIHENX-DCAQKATOSA-N
• Boc-Ala-Ala-ProOH
• (2S)-1-[(2S)-2-[[(2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoyl]amino]propanoyl]pyrrolidine-2-carboxylic acid
• SCHEMBL8054270
• MFCD00237529
• Boc-Ala-Ala-Pro-OH

• MDL： MFCD00237529
• Inchi： 1S/C16H27N3O6/c1-9(18-15(24)25-16(3,4)5)12(20)17-10(2)13(21)19-8-6-7-11(19)14(22)23/h9-11H,6-8H2,1-5H3,(H,17,20)(H,18,24)(H,22,23)/t9-,10-,11-/m0/s1
• InChI Key： PSEXQIHRIIHENX-DCAQKATOSA-N
• SMILES： O=C([C@H](C)NC([C@H](C)NC(=O)OC(C)(C)C)=O)N1CCC[C@H]1C(=O)O

Computed Properties

• Exact Mass: 357.19000
• Monoisotopic Mass: 357.18998559g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 25
• Rotatable Bond Count: 10
• Complexity: 543
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 125Ų

Experimental Properties

• PSA: 125.04000
• LogP: 1.19960

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides